Cas no 58929-81-0 (1,3-Benzodioxole, 5-[(3-phenyl-2-propenyl)oxy]-)
![1,3-Benzodioxole, 5-[(3-phenyl-2-propenyl)oxy]- structure](https://www.kuujia.com/scimg/cas/58929-81-0x500.png)
58929-81-0 structure
Product name:1,3-Benzodioxole, 5-[(3-phenyl-2-propenyl)oxy]-
1,3-Benzodioxole, 5-[(3-phenyl-2-propenyl)oxy]- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzodioxole, 5-[(3-phenyl-2-propenyl)oxy]-
- 5-(3-phenylprop-2-enoxy)-1,3-benzodioxole
- SCHEMBL4759084
- 5-[(3-Phenylprop-2-en-1-yl)oxy]-2H-1,3-benzodioxole
- DTXSID90710242
- RNDVQQKZAUFCAK-UHFFFAOYSA-N
- 3,4-Methylenedioxy-Cinnamyloxybenzene
- 58929-81-0
-
- Inchi: InChI=1S/C16H14O3/c1-2-5-13(6-3-1)7-4-10-17-14-8-9-15-16(11-14)19-12-18-15/h1-9,11H,10,12H2/b7-4+
- InChI Key: RNDVQQKZAUFCAK-QPJJXVBHSA-N
- SMILES: C1(/C=C/COC2C=CC3OCOC=3C=2)C=CC=CC=1
Computed Properties
- Exact Mass: 254.09432
- Monoisotopic Mass: 254.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.8
- Topological Polar Surface Area: 27.7Ų
Experimental Properties
- PSA: 27.69
1,3-Benzodioxole, 5-[(3-phenyl-2-propenyl)oxy]- Related Literature
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Zhou Zhou,Jiang Cheng,Jin-Tao Yu Org. Biomol. Chem., 2015,13, 9751-9754
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Katharina Franziska Pirker Food Funct., 2010,1, 262-268
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Wolfgang G. Zeier,Hong Zhu,Zachary M. Gibbs,Gerbrand Ceder,Wolfgang Tremel,G. Jeffrey Snyder J. Mater. Chem. C, 2014,2, 10189-10194
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Bruno C. Batista,Elton Sitta,Markus Eiswirth,Hamilton Varela Phys. Chem. Chem. Phys., 2008,10, 6686-6692
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